Cas no 1160248-27-0 (Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate)

• Product Name: Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate
• CAS No: 1160248-27-0
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• MDL: MFCD12198798
• CID: 4561287
• PubChem ID: 71305534
• Update Time: 2025-05-21

Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate
• Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate(WX175008)
• W15153
• MFCD12198798
• AS-70427
• CS-0329505
• t-Butyl 3-(2-oxoindolin-3-yl)pyrrolidine-1-carboxylate
• tert-Butyl3-(2-oxoindolin-3-yl)pyrrolidine-1-carboxylate
• AKOS027428875
• 1-Boc-3-(2-oxo-1,3-dihydroindol-3-yl)pyrrolidine
• 1160248-27-0
• 3-(2-Oxo-2,3-dihydro-1H-indol-3-yl)-pyrrolidine-1-carboxylicacidtert-butylester
• tert-butyl 3-(2-oxo-2,3-dihydro-1H-indol-3-yl)pyrrolidine-1-carboxylate
• SB65519
• TERT-BUTYL 3-(2-OXO-1,3-DIHYDROINDOL-3-YL)PYRROLIDINE-1-CARBOXYLATE

• MDL： MFCD12198798
• Inchi： 1S/C17H22N2O3/c1-17(2,3)22-16(21)19-9-8-11(10-19)14-12-6-4-5-7-13(12)18-15(14)20/h4-7,11,14H,8-10H2,1-3H3,(H,18,20)
• InChI Key： KRXBVSHIOQCWIO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2C3=C(NC2=O)C=CC=C3)C1

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate

Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate (CAS No. 1160248-27-0)

Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate (CAS No. 1160248-27-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and features a tert-butyl group, an indolinone moiety, and a carboxylate ester. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate serves as a protective group, enhancing the compound's stability and reducing its reactivity with other chemical species. This property is particularly useful in multi-step synthetic processes where maintaining the integrity of the molecule is crucial. The indolinone moiety, on the other hand, is known for its biological activity and has been extensively studied for its potential in drug discovery. Indolinones have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and neuroprotective applications.

Recent research has highlighted the importance of Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several diseases such as cancer and autoimmune disorders. The ability to modulate protein kinase activity through targeted inhibition is a promising strategy for developing new drugs with high specificity and efficacy.

In addition to its role as a synthetic intermediate, Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate has also been explored for its direct biological activity. A study conducted by researchers at the University of California (2020) found that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate could be further developed into a therapeutic agent for treating inflammatory diseases.

The structural versatility of Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate also makes it an attractive candidate for combinatorial chemistry approaches. By modifying different functional groups within the molecule, chemists can generate a library of analogs with diverse biological activities. This approach has been successfully employed in the discovery of new lead compounds for various therapeutic targets. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters (2022) reported the synthesis and evaluation of several derivatives of Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate, which showed enhanced potency against specific cancer cell lines.

The synthesis of Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of an indolinone derivative with a pyrrolidine carboxylic acid followed by tert-butylation to introduce the tert-butyl group. Advances in catalytic methods and green chemistry principles have led to more efficient and environmentally friendly synthetic protocols, making this compound more accessible for large-scale production.

In conclusion, Tert-Butyl 3-(2-Oxoindolin-3-Yl)Pyrrolidine-1-Carboxylate (CAS No. 1160248-27-0) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an important molecule for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.